Cas no 1804431-68-2 (5-Bromo-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine
• CAS No: 1804431-68-2
• MF: C₇H₂BrF₅N₂O₂
• MW: 320.998998165131
• CID: 4864835
• Update Time: 2025-06-12

5-Bromo-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF5N2O2/c8-2-1-3(15(16)17)4(6(9)10)14-5(2)7(11,12)13/h1,6H
• InChI Key： QFIMSZJNRPCKLH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)F)=NC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 5-Bromo-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine

Recent Advances in the Application of 5-Bromo-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine (CAS: 1804431-68-2) in Chemical Biology and Pharmaceutical Research

5-Bromo-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine (CAS: 1804431-68-2) is a highly fluorinated pyridine derivative that has recently gained significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique combination of bromo, difluoromethyl, nitro, and trifluoromethyl substituents, serves as a versatile building block for the synthesis of complex molecules with potential therapeutic applications. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of novel kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The presence of multiple fluorine atoms in 5-Bromo-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine enhances its binding affinity to kinase active sites, making it a valuable scaffold for drug discovery. Recent publications have demonstrated its use in the development of inhibitors targeting specific kinases, such as EGFR and VEGFR, which are pivotal in oncology research.

In addition to its applications in kinase inhibitor development, this compound has also been investigated for its potential in agrochemical research. The electron-withdrawing properties of the nitro and trifluoromethyl groups contribute to its reactivity, enabling the synthesis of herbicidal and pesticidal agents. A 2023 study published in the Journal of Agricultural and Food Chemistry highlighted its efficacy as a precursor for compounds with potent herbicidal activity, offering a promising avenue for sustainable crop protection solutions.

Another notable advancement is the use of 5-Bromo-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine in the synthesis of fluorinated heterocycles. Fluorinated heterocycles are increasingly important in drug design due to their improved metabolic stability and bioavailability. Researchers have successfully employed this compound in palladium-catalyzed cross-coupling reactions to generate diverse fluorinated pyridine derivatives, as reported in a recent issue of Organic Letters. These derivatives exhibit enhanced pharmacokinetic properties, making them attractive candidates for further preclinical evaluation.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 5-Bromo-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. For instance, a 2024 study in Green Chemistry proposed a solvent-free approach using mechanochemical synthesis, which not only increased efficiency but also aligned with green chemistry principles. Such innovations are critical for ensuring the sustainable production of this valuable intermediate.

In conclusion, 5-Bromo-2-(difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine (CAS: 1804431-68-2) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, driven by its unique structural features and reactivity. Ongoing research aims to further explore its potential, address synthetic challenges, and translate these findings into clinically and agriculturally relevant solutions. As the field advances, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and agrochemicals.